Cas no 2137538-69-1 (3-(2-methylpropyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea)

• Product Name: 3-(2-methylpropyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea
• CAS No: 2137538-69-1
• MF: C₉H₁₉N₃O₂S
• MW: 233.331060647964
• CID: 6461156
• PubChem ID: 165944444
• Update Time: 2025-05-30

3-(2-methylpropyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpropyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea
• EN300-1132043
• 2137538-69-1

• Inchi： 1S/C9H19N3O2S/c1-8(2)7-11-9(13)12-15(14)5-3-10-4-6-15/h8,10H,3-7H2,1-2H3,(H,11,13)
• InChI Key： STJSMZNRYXESLO-UHFFFAOYSA-N
• SMILES： S1(CCNCC1)(=NC(NCC(C)C)=O)=O

Computed Properties

• Exact Mass: 233.11979803g/mol
• Monoisotopic Mass: 233.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.9Ų

Additional information on 3-(2-methylpropyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea

Introduction to 3-(2-methylpropyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea (CAS No. 2137538-69-1) in Modern Chemical Biology

The compound 3-(2-methylpropyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea, identified by the CAS number 2137538-69-1, represents a significant advancement in the field of chemical biology. This heterocyclic urea derivative has garnered attention due to its unique structural features and promising biological activities. The presence of a thiomorpholine moiety and a methylpropyl substituent contributes to its distinctive chemical properties, making it a valuable candidate for further exploration in drug discovery and therapeutic applications.

In recent years, the development of novel scaffolds with enhanced binding affinity and selectivity has been a cornerstone of medicinal chemistry. The thiomorpholine ring, known for its ability to stabilize bioactive molecules, plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of small molecules. The incorporation of this motif into 3-(2-methylpropyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea not only enhances its solubility but also improves its interaction with biological targets. This has been particularly relevant in the search for new treatments for neurological disorders, where precise modulation of neurotransmitter activity is essential.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in inflammatory pathways. The urea moiety, a well-established pharmacophore in drug design, is known to exhibit strong binding interactions with various enzymes and receptors. In the context of 3-(2-methylpropyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea, this feature may contribute to its ability to modulate inflammatory responses by interacting with key mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). Preliminary studies have suggested that derivatives of this compound exhibit promising anti-inflammatory properties, making them attractive candidates for further investigation.

The structural complexity of 3-(2-methylpropyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea also offers opportunities for customization through structural optimization. By modifying the methylpropyl substituent or exploring different analogs, researchers can fine-tune the compound's pharmacological profile to achieve higher efficacy and lower toxicity. This flexibility is particularly valuable in drug development, where achieving the right balance between potency and safety is paramount. Computational modeling and high-throughput screening techniques have been instrumental in identifying promising derivatives, further validating the potential of this scaffold.

Recent advancements in chemical biology have highlighted the importance of understanding molecular interactions at the atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided invaluable insights into how small molecules interact with biological targets. In the case of 3-(2-methylpropyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea, these methods have revealed that its binding affinity is largely dependent on the conformational flexibility provided by the thiomorpholine ring. This insight has guided efforts to optimize the compound's structure for improved bioavailability and target engagement.

The compound's potential extends beyond traditional therapeutic applications. Its unique chemical properties make it a suitable candidate for use in materials science, particularly in the development of novel polymers and coatings with enhanced stability and functionality. The presence of both polar and non-polar regions in its structure allows it to form stable interactions with a wide range of materials, making it a versatile building block for advanced formulations.

As research continues to uncover new biological pathways and therapeutic targets, compounds like 3-(2-methylpropyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea are poised to play a critical role in addressing unmet medical needs. The combination of structural innovation and computational chemistry has accelerated the discovery process, enabling researchers to rapidly identify promising candidates for further development. With ongoing studies exploring its mechanisms of action and potential applications, this compound represents a significant contribution to both chemical biology and medicinal chemistry.